Cas no 1557434-66-8 (4-(4-ethoxy-3-methoxyphenyl)butan-1-amine)

• Product Name: 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine
• CAS No: 1557434-66-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6018541
• PubChem ID: 83938370
• Update Time: 2025-06-10

4-(4-ethoxy-3-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine
• EN300-1814484
• 1557434-66-8

• Inchi： 1S/C13H21NO2/c1-3-16-12-8-7-11(6-4-5-9-14)10-13(12)15-2/h7-8,10H,3-6,9,14H2,1-2H3
• InChI Key： XYMIOSUZAOLCPA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)CCCCN

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine

Introduction to 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine (CAS No. 1557434-66-8)

4-(4-ethoxy-3-methoxyphenyl)butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1557434-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a butan-1-amine side chain attached to a phenyl ring substituted with ethoxy and methoxy groups, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine consists of a benzene ring with an ethoxy group at the 4-position and a methoxy group at the 3-position, linked to a butan-1-amine moiety. This arrangement imparts specific electronic and steric characteristics, influencing its reactivity and potential biological activity. The presence of both electron-donating ethoxy and methoxy groups enhances the compound's solubility in polar solvents and may contribute to its interaction with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in designing molecules with complex aromatic substituents due to their potential role in modulating enzyme activity and receptor binding. 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine fits into this category, as its structural features suggest possible applications in the development of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The compound's amine functionality also makes it a versatile intermediate for synthesizing more complex derivatives with tailored pharmacological properties.

One of the most compelling aspects of 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine is its potential as a scaffold for drug discovery. Researchers have been exploring similar aromatic amine compounds to identify novel therapeutic agents with improved efficacy and reduced side effects. The ethoxy and methoxy substituents on the phenyl ring can be modified or replaced with other functional groups to fine-tune the compound's pharmacokinetic profile, such as enhancing its bioavailability or metabolic stability.

Recent studies have highlighted the importance of aromatic amine derivatives in treating neurological disorders, particularly in modulating neurotransmitter systems. For instance, compounds with structural similarities to 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine have been investigated for their potential to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The amine group in this compound can form hydrogen bonds with biological targets, facilitating tighter binding and potentially leading to more effective therapeutic outcomes.

The synthesis of 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine involves multi-step organic reactions, including nucleophilic substitution, reduction, and condensation processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of this compound efficiently.

From a computational chemistry perspective, virtual screening methods have been used to predict the binding affinity of 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine to various biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. These computational predictions provide valuable insights for experimental design and help prioritize compounds for further investigation in vitro.

In vitro assays have begun to reveal the biological activity of 4-(4-ethoxy-3-methoxyphenyl)butan-1-amine, demonstrating its potential as an anti-inflammatory agent. Preliminary data indicate that this compound can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. By inhibiting these enzymes, 4-(4-ethoxy-3-methoxyphenyl)butan-1-am ine may offer a new approach to treating chronic inflammatory diseases without the adverse effects associated with non-selective inhibitors.

The pharmacological profile of 4-(4-e th oxy -3 -meth oxyphenyl )b ut an -1 -ami ne is further enhanced by its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. This property is particularly important for neurological conditions where therapeutic agents need to reach the brain effectively. The presence of both eth oxy and meth oxy groups on the aromatic ring may contribute to this ability by optimizing lipophilicity and reducing metabolic degradation.

Future research directions for 4-(4-et h oxy -3 -meth oxyph enyl)b ut an -1 -ami ne include exploring its interactions with other biological targets beyond traditional enzyme systems. For example, researchers are investigating whether this compound can modulate ion channels or receptor signaling pathways relevant to neurological function. Additionally, studies on its mechanism of action will provide deeper insights into how it exerts its therapeutic effects and guide further optimization efforts.

The synthetic versatility of 4-( 4 -e tho xy -3 -me tho xyph enyl)b ut an -1 -ami ne also opens up possibilities for generating libraries of derivatives through combinatorial chemistry or parallel synthesis techniques. These libraries can then be screened using high-throughput methods to identify lead compounds with enhanced potency or selectivity. Such approaches are becoming increasingly popular in drug discovery pipelines due to their efficiency in identifying promising candidates rapidly.

In conclusion, 4 -( 4 -e tho xy -3 -me tho xyph enyl)b ut an -1 -ami ne(CAS No . 15574346 6 -8 )is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination o f functional groups , along wit h preliminary evidence o f biological activity , makes it an attractive scaffold f or developing novel therapeutic agents . As research continues , further insights into its pharmacological properties will undoubtedly expand its applications i n medicine . p >